Cas no 916571-96-5 (1,2-BENZISOXAZOLE-3,4-DIAMINE, HYDROCHLORIDE (1:1))

• Product Name: 1,2-BENZISOXAZOLE-3,4-DIAMINE, HYDROCHLORIDE (1:1)
• CAS No: 916571-96-5
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 3180237
• PubChem ID: 69312374
• Update Time: 2025-04-21

1,2-BENZISOXAZOLE-3,4-DIAMINE, HYDROCHLORIDE (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-3,4-DIAMINE, HYDROCHLORIDE (1:1)
• 916571-96-5
• Benzo[d]isoxazole-3,4-diamine hydrochloride
• SCHEMBL5103456

• Inchi： 1S/C7H7N3O.ClH/c8-4-2-1-3-5-6(4)7(9)10-11-5;/h1-3H,8H2,(H2,9,10);1H
• InChI Key： LAGSTHXQAGAXLA-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=C(C=2C(N)=N1)N

Computed Properties

• Exact Mass: 185.036
• Monoisotopic Mass: 185.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2